3,4-dimethyl 1,2-oxazole-3,4-dicarboxylate

• IUPAC Name: dimethyl 1,2-oxazole-3,4-dicarboxylate
• InChI: InChI=1S/C7H7NO5/c1-11-6(9)4-3-13-8-5(4)7(10)12-2/h3H,1-2H3
• InChI Key: VSJSWPSTHPUHTG-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CON=C1C(=O)OC
• Molecular Formula: C7H7NO5
• Molecular Weight: 185.13 g/mol
• CAS RN: 2174007-53-3

Description

3,4-dimethyl 1,2-oxazole-3,4-dicarboxylate, also known as DMODC, is a dicarboxylic acid derivative with a wide range of applications in scientific research. It is used in a variety of laboratory experiments, such as enzymatic reactions, protein-ligand interactions, and cell culture studies. DMODC is a colorless, odorless, and water-soluble compound with a molecular weight of 152.12 g/mol and a melting point of 145-147°C.

Scientific Research Applications

3,4-dimethyl 1,2-oxazole-3,4-dicarboxylate is widely used in scientific research for its ability to modulate enzyme activity, protein-ligand interactions, and cell culture studies. It has been used to study the catalytic activity of enzymes such as proteases and phosphatases, and to study the binding of small molecules to proteins. In addition, 3,4-dimethyl 1,2-oxazole-3,4-dicarboxylate has been used to study the growth and differentiation of cell lines in culture.

Mechanism of Action

The mechanism of action of 3,4-dimethyl 1,2-oxazole-3,4-dicarboxylate is not fully understood. However, it is believed to act as an inhibitor of enzymes, modulating their activity by binding to the active site of the enzyme and blocking the binding of the substrate. It has also been suggested that 3,4-dimethyl 1,2-oxazole-3,4-dicarboxylate may act as a competitive inhibitor of protein-ligand interactions, blocking the binding of the ligand to the protein.
Biochemical and Physiological Effects
The biochemical and physiological effects of 3,4-dimethyl 1,2-oxazole-3,4-dicarboxylate are not well understood. However, it has been shown to inhibit the activity of enzymes involved in metabolic pathways, such as proteases and phosphatases. In addition, it has been shown to inhibit the binding of small molecules to proteins.

Advantages and Limitations for Lab Experiments

The main advantage of using 3,4-dimethyl 1,2-oxazole-3,4-dicarboxylate in laboratory experiments is its low cost and easy availability. It is also relatively stable and can be stored for long periods of time without degradation. However, it has some limitations, such as its low solubility in water and its tendency to form insoluble complexes with other compounds.

Future Directions

Due to its wide range of applications in scientific research, there are many potential future directions for 3,4-dimethyl 1,2-oxazole-3,4-dicarboxylate. These include further research into its mechanism of action, its effects on biochemical and physiological processes, and its potential therapeutic applications. In addition, further research is needed to identify and optimize the synthesis of 3,4-dimethyl 1,2-oxazole-3,4-dicarboxylate and to develop new methods for its use in laboratory experiments. Finally, further research is needed to explore the potential of 3,4-dimethyl 1,2-oxazole-3,4-dicarboxylate as a drug delivery system.

Synthesis Methods

3,4-dimethyl 1,2-oxazole-3,4-dicarboxylate can be synthesized by reacting 3-methyl-1,2-oxazole-3-carboxylic acid with dimethyl carbonate in the presence of an acid catalyst. The reaction proceeds in two steps: first, dimethyl carbonate reacts with the acid catalyst to form dimethyl oxalate, which then reacts with the 3-methyl-1,2-oxazole-3-carboxylic acid to form 3,4-dimethyl 1,2-oxazole-3,4-dicarboxylate. The reaction can be monitored by thin layer chromatography (TLC).